N-(2,6-diethylphenyl)-4-{[(4-methylphenyl)thio]methyl}benzamide

• IUPAC Name: N-(2,6-diethylphenyl)-4-[(4-methylphenyl)sulfanylmethyl]benzamide
• InChI: InChI=1S/C25H27NOS/c1-4-20-7-6-8-21(5-2)24(20)26-25(27)22-13-11-19(12-14-22)17-28-23-15-9-18(3)10-16-23/h6-16H,4-5,17H2,1-3H3,(H,26,27)
• InChI Key: IGUSDILDFPZHCE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)NC(=O)C2=CC=C(C=C2)CSC3=CC=C(C=C3)C
• Molecular Formula: C25H27NOS
• Molecular Weight: 389.6 g/mol

Description

N-(2,6-diethylphenyl)-4-{[(4-methylphenyl)thio]methyl}benzamide, also known as DMXB-A, is a compound that has been extensively studied for its potential therapeutic applications.

Mechanism of Action

N-(2,6-diethylphenyl)-4-{[(4-methylphenyl)thio]methyl}benzamide acts as a selective agonist for the α7 nicotinic acetylcholine receptor (nAChR). Activation of this receptor has been shown to have neuroprotective effects, improve cognitive function, and reduce inflammation. N-(2,6-diethylphenyl)-4-{[(4-methylphenyl)thio]methyl}benzamide has also been shown to modulate the release of various neurotransmitters, including dopamine, serotonin, and glutamate.
Biochemical and Physiological Effects:
N-(2,6-diethylphenyl)-4-{[(4-methylphenyl)thio]methyl}benzamide has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and traumatic brain injury. It has also been shown to reduce inflammation and oxidative stress in the brain. N-(2,6-diethylphenyl)-4-{[(4-methylphenyl)thio]methyl}benzamide has been studied for its potential use in treating nicotine addiction and schizophrenia, as it has been shown to modulate the release of dopamine in the brain.

Advantages and Limitations for Lab Experiments

N-(2,6-diethylphenyl)-4-{[(4-methylphenyl)thio]methyl}benzamide has several advantages for lab experiments, including its high selectivity for the α7 nAChR, its ability to cross the blood-brain barrier, and its neuroprotective effects. However, N-(2,6-diethylphenyl)-4-{[(4-methylphenyl)thio]methyl}benzamide also has some limitations, including its short half-life and potential for toxicity at high doses.

Future Directions

There are several potential future directions for research on N-(2,6-diethylphenyl)-4-{[(4-methylphenyl)thio]methyl}benzamide. One area of interest is its potential use in treating traumatic brain injury, as it has been shown to have neuroprotective effects in animal models. Another area of interest is its potential use in treating schizophrenia, as it has been shown to modulate the release of dopamine in the brain. Additionally, further research is needed to explore the potential of N-(2,6-diethylphenyl)-4-{[(4-methylphenyl)thio]methyl}benzamide as a therapeutic agent for other neurological and psychiatric disorders.

Synthesis Methods

N-(2,6-diethylphenyl)-4-{[(4-methylphenyl)thio]methyl}benzamide is synthesized by reacting 2,6-diethylphenyl isocyanate with 4-(methylthio)benzyl chloride in the presence of a base. The resulting intermediate is then reacted with 4-methylphenylboronic acid in the presence of a palladium catalyst to yield N-(2,6-diethylphenyl)-4-{[(4-methylphenyl)thio]methyl}benzamide.

Scientific Research Applications

N-(2,6-diethylphenyl)-4-{[(4-methylphenyl)thio]methyl}benzamide has been studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have neuroprotective effects in animal models of Alzheimer's disease, Parkinson's disease, and traumatic brain injury. N-(2,6-diethylphenyl)-4-{[(4-methylphenyl)thio]methyl}benzamide has also been studied for its potential use in treating nicotine addiction and schizophrenia.